Cas no 1017458-67-1 (1-(3,4-Dimethoxyphenyl)-5-oxopyrrolidine-3-carbonitrile)

• Product Name: 1-(3,4-Dimethoxyphenyl)-5-oxopyrrolidine-3-carbonitrile
• CAS No: 1017458-67-1
• MF: C₁₃H₁₄N₂O₃
• MW: 246.261863231659
• MDL: MFCD10004153
• CID: 4676084
• Update Time: 2025-05-26

1-(3,4-Dimethoxyphenyl)-5-oxopyrrolidine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dimethoxyphenyl)-5-oxopyrrolidine-3-carbonitrile
• HTS000264
• 1-(3,4-Dimethoxyphenyl)-5-oxopyrrolidine-3-carbonitrile

• MDL： MFCD10004153
• Inchi： 1S/C13H14N2O3/c1-17-11-4-3-10(6-12(11)18-2)15-8-9(7-14)5-13(15)16/h3-4,6,9H,5,8H2,1-2H3
• InChI Key： LCOLTIVCVOXJCC-UHFFFAOYSA-N
• SMILES： O=C1CC(C#N)CN1C1C=CC(=C(C=1)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 363
• Topological Polar Surface Area: 62.6

Additional information on 1-(3,4-Dimethoxyphenyl)-5-oxopyrrolidine-3-carbonitrile

Introduction to Compound with CAS No. 1017458-67-1 and Product Name: 1-(3,4-Dimethoxyphenyl)-5-oxopyrrolidine-3-carbonitrile

The compound with the CAS number 1017458-67-1 and the product name 1-(3,4-Dimethoxyphenyl)-5-oxopyrrolidine-3-carbonitrile represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly its 3,4-dimethoxyphenyl substituent and the presence of an oxopyrrolidine core, contribute to its unique chemical properties and biological relevance.

Recent research in medicinal chemistry has highlighted the importance of oxopyrrolidine derivatives in the development of novel therapeutic agents. These compounds have shown promise in various pharmacological assays, including anti-inflammatory, analgesic, and neuroprotective effects. The carbonitrile group at the 3-position of the pyrrolidine ring further enhances the compound's reactivity and potential for further functionalization, making it a valuable scaffold for synthetic chemists.

The 3,4-dimethoxyphenyl moiety is another critical feature of this compound, as it introduces electronic and steric effects that can influence both the compound's solubility and its interaction with biological targets. This substitution pattern is commonly found in bioactive molecules and has been associated with enhanced binding affinity to certain enzymes and receptors. The combination of these structural elements makes 1-(3,4-Dimethoxyphenyl)-5-oxopyrrolidine-3-carbonitrile a compelling candidate for further investigation in drug discovery.

In the context of modern pharmaceutical research, the synthesis and characterization of such compounds are often guided by computational methods and high-throughput screening techniques. These approaches allow researchers to rapidly evaluate the potential biological activity of novel molecules before proceeding to more labor-intensive experimental validation. The structural complexity of 1-(3,4-Dimethoxyphenyl)-5-oxopyrrolidine-3-carbonitrile necessitates sophisticated synthetic strategies to ensure high yield and purity, which are crucial for subsequent pharmacological studies.

One of the most exciting aspects of this compound is its potential application in the treatment of neurological disorders. Oxopyrrolidine derivatives have been shown to modulate neurotransmitter systems, making them attractive candidates for drugs targeting conditions such as Alzheimer's disease and Parkinson's disease. The presence of the carbonitrile group also suggests that this molecule may exhibit inhibitory activity against certain enzymes involved in neurodegenerative pathways. Preliminary studies have indeed indicated promising results in cell-based assays, where this compound demonstrated significant protective effects against oxidative stress-induced neuronal damage.

Furthermore, the 3,4-dimethoxyphenyl substituent may play a role in enhancing blood-brain barrier penetration, a critical factor for effective central nervous system drug delivery. By optimizing the molecular properties through structural modifications, researchers aim to develop derivatives that can cross this barrier while maintaining their therapeutic efficacy. The versatility of this scaffold allows for a wide range of modifications, enabling fine-tuning of its pharmacokinetic and pharmacodynamic profiles.

The synthesis of 1-(3,4-Dimethoxyphenyl)-5-oxopyrrolidine-3-carbonitrile involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps include cyclization reactions to form the oxopyrrolidine ring and nucleophilic substitution reactions to introduce the carbonitrile group at the appropriate position. The use of advanced catalytic systems has greatly improved the efficiency of these reactions, reducing both reaction times and byproduct formation.

Once synthesized, rigorous analytical techniques are employed to characterize the compound's structure and purity. Nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are standard tools used in these analyses. These methods provide detailed information about the compound's molecular structure, confirming its identity and assessing its quality for subsequent biological testing.

The biological evaluation of 1-(3,4-Dimethoxyphenyl)-5-oxopyrrolidine-3-carbonitrile typically involves in vitro assays to assess its interaction with target proteins such as enzymes and receptors. These assays help determine whether the compound exhibits desirable pharmacological activity while minimizing off-target effects. Additionally, cell-based models are used to evaluate cytotoxicity and other safety parameters before moving on to animal studies.

In vivo studies are essential for understanding how this compound behaves within a whole organism. Animal models provide insights into its pharmacokinetics—how it is absorbed, distributed, metabolized, and excreted—as well as its overall efficacy in treating specific conditions. Positive results from these studies would justify further development efforts toward clinical trials.

The significance of this compound extends beyond its immediate therapeutic applications. It serves as a valuable building block for more complex molecules with enhanced properties. By leveraging its unique structural features, chemists can design new derivatives with improved solubility, bioavailability, or target specificity. This approach underscores the importance of fundamental research in generating innovative pharmaceuticals.

As our understanding of biological systems continues to evolve, so does our ability to design molecules that interact with them in precise ways. The case of 1-(3,4-Dimethoxyphenyl)-5-oxopyrrolidine-3-carbonitrile exemplifies how cutting-edge chemical synthesis can be coupled with sophisticated biological evaluation to yield promising new therapeutic agents. Its journey from laboratory discovery to potential clinical application highlights the collaborative nature of modern drug development—a testament to human ingenuity and perseverance.